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Compound of Interest

Compound Name: Guanosine 5'-diphosphate

Cat. No.: B024718 Get Quote

For Immediate Reference: Guanosine 5'-diphosphate (GDP) and its salts are not classified

as hazardous materials. Disposal procedures should align with standard laboratory practices

for non-hazardous biochemicals, prioritizing safety and compliance with local regulations.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.

This guide provides detailed procedures for the proper handling and disposal of Guanosine 5'-
diphosphate (GDP) in a laboratory setting. While GDP is not considered a hazardous

chemical, adherence to these protocols is essential for maintaining a safe research

environment and ensuring regulatory compliance.

Safety and Handling Profile
Guanosine 5'-diphosphate is a stable compound under normal laboratory conditions. Based

on available Safety Data Sheets (SDS), it does not meet the criteria for classification as a

hazardous substance under the 2012 OSHA Hazard Communication Standard.[1][2] However,

standard laboratory precautions should always be observed.
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Characteristic Summary of Findings Source

Hazard Classification

Not considered hazardous by

OSHA (29 CFR 1910.1200)

and not classified according to

GHS.

[1][2][3]

Primary Routes of Exposure
Ingestion, inhalation, skin

contact, eye contact.
[1]

Acute Health Effects

Not expected to cause

significant irritation or toxicity.

May cause mild irritation upon

contact with eyes or skin.

[1][3]

Personal Protective Equipment

(PPE)

Safety glasses or goggles, lab

coat, and standard laboratory

gloves.

[1]

Storage

Store in a freezer at or below

-20°C. Keep container tightly

closed in a dry place.

[4][5]

Spill Procedure

For solid spills, sweep up,

avoiding dust formation, and

place in a suitable container

for disposal.

[1]

Disposal Decision Workflow
The proper disposal route for GDP waste depends on its form (solid or liquid) and whether it

has been contaminated with other hazardous materials. The following diagram outlines the

decision-making process for appropriate disposal.
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GDP Waste Generated

Is the waste solid or liquid?

Is solid GDP mixed with other
hazardous chemicals?

Solid

Is aqueous GDP solution mixed with
hazardous chemicals or outside

pH range 5.5-9.5?

Liquid

Dispose in
Regular Laboratory Trash

No

Dispose as
Hazardous Chemical Waste

Yes

Dispose to Sanitary Sewer
with copious amounts of water

No

Dispose as
Hazardous Chemical Waste

Yes

Consult Institutional EHS Guidelines
and Local Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sfasu.edu [sfasu.edu]

2. sites.rowan.edu [sites.rowan.edu]

3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

4. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

To cite this document: BenchChem. [Guanosine 5'-Diphosphate: A Guide to Safe Handling
and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024718#guanosine-5-diphosphate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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